5-Methyl-1H-imidazole-4-sulfonamide

• IUPAC Name: 5-methyl-1H-imidazole-4-sulfonamide
• InChI: InChI=1S/C4H7N3O2S/c1-3-4(7-2-6-3)10(5,8)9/h2H,1H3,(H,6,7)(H2,5,8,9)
• InChI Key: CCKPVTGGRKQGCJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CN1)S(=O)(=O)N
• Molecular Formula: C4H7N3O2S
• Molecular Weight: 161.19 g/mol

Description

5-Methyl-1H-imidazole-4-sulfonamide is a chemical compound with the CAS Number: 2168999-71-9. It has a molecular weight of 161.18 and its IUPAC name is this compound.

Molecular Structure Analysis

The InChI code for this compound is 1S/C4H7N3O2S/c1-3-4(7-2-6-3)10(5,8)9/h2H,1H3,(H,6,7)(H2,5,8,9). This code provides a specific identifier for the molecular structure of the compound.

Physical And Chemical Properties Analysis

This compound is a powder that is stored at room temperature.

Scientific Research Applications

Synthesis and Biological Evaluation

The synthesis and biological evaluation of sulfonamide derivatives, including compounds structurally related to 5-Methyl-1H-imidazole-4-sulfonamide, have been extensively studied. These compounds have been evaluated for their ability to inhibit cyclooxygenase-2 (COX-2), a key enzyme involved in the inflammatory process. One notable compound, celecoxib, has progressed to clinical trials for the treatment of rheumatoid arthritis and osteoarthritis due to its potent and selective COX-2 inhibitory activity (T. Penning et al., 1997).

Regioselective Synthesis of Imidazoles

The regioselective synthesis of imidazoles, including derivatives of this compound, has been achieved through novel synthetic routes. These methodologies allow for the construction of highly substituted imidazoles, demonstrating the versatility of imidazole derivatives in organic synthesis and their potential applications in the development of new pharmaceuticals (Lian Yu, Yuan Deng, Jian Cao, 2015).

Catalysis and Organic Reactions

Imidazole derivatives, including this compound, have been employed as catalysts in various organic reactions. For instance, imidazolium-based ionic liquids have been utilized as efficient and recyclable catalysts for the synthesis of N-sulfonyl imines, showcasing the role of sulfonamide derivatives in facilitating organic transformations (M. Zolfigol et al., 2010).

Environmental and Pharmaceutical Applications

Research into the environmental behavior and pharmaceutical applications of sulfonamides, including those structurally related to this compound, has highlighted their persistence and transformation in wastewater treatment processes. Studies have focused on the degradation pathways and the formation of transformation products, contributing to our understanding of the environmental impact of sulfonamide antibiotics (Jeffrey M. Buth, W. Arnold, K. McNeill, 2007).

Safety and Hazards

The compound has been assigned the GHS07 pictogram and the signal word "Warning". Hazard statements include H302, H315, H319, and H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.